Cas no 7298-33-1 (1,2,4-Tris(benzyloxy)benzene)

• Product Name: 1,2,4-Tris(benzyloxy)benzene
• CAS No: 7298-33-1
• MF: C₂₇H₂₄O₃
• MW: 396.5
• CID: 5307184
• PubChem ID: 11200317
• Update Time: 2025-11-01

1,2,4-Tris(benzyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Tris(benzyloxy)benzene
• Benzene, 1,2,4-tris(phenylmethoxy)-
• DTXSID001034438
• 1,2,4-TRIBENZYLOXYBENZENE
• ((Benzene-1,2,4-triyltris(oxy))tris(methylene))tribenzene
• 1,2,4-tris(phenylmethoxy)benzene
• SCHEMBL13412635
• MFCD00046776
• 7298-33-1
• F89273

• Inchi： 1S/C27H24O3/c1-4-10-22(11-5-1)19-28-25-16-17-26(29-20-23-12-6-2-7-13-23)27(18-25)30-21-24-14-8-3-9-15-24/h1-18H,19-21H2
• InChI Key： URHCLZLFJKTWDS-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=CC=C(OCC2=CC=CC=C2)C=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 396.17254462g/mol
• Monoisotopic Mass: 396.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,2,4-Tris(benzyloxy)benzene

Introduction to 1,2,4-Tris(benzyloxy)benzene (CAS No. 7298-33-1)

1,2,4-Tris(benzyloxy)benzene, identified by its Chemical Abstracts Service (CAS) number 7298-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This trisubstituted benzene derivative features three benzyloxy groups attached at the 1, 2, and 4 positions of the benzene ring, imparting unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 1,2,4-Tris(benzyloxy)benzene consists of a central benzene core with three benzyloxy (-O-C₆H₅) substituents. This arrangement results in a highly symmetric and rigid framework, which can influence its solubility, reactivity, and interaction with biological targets. The benzyloxy groups are known for their ability to enhance lipophilicity and metabolic stability, making them attractive in drug design. The compound’s symmetry also suggests potential applications in crystal engineering and supramolecular chemistry, where structural predictability is crucial.

In recent years, the interest in 1,2,4-Tris(benzyloxy)benzene has been driven by its utility as a building block in the synthesis of more complex molecules. Its extended aromatic system and multiple reactive sites allow for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in pharmaceutical manufacturing. Researchers have explored its role in constructing heterocyclic compounds and polymers with tailored electronic properties, which are relevant for organic electronics and optoelectronic materials.

One of the most compelling aspects of 1,2,4-Tris(benzyloxy)benzene is its potential application in medicinal chemistry. The compound’s structural motif has been investigated for its interactions with biological receptors and enzymes. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on certain therapeutic targets. For instance, modifications at the benzyloxy positions could modulate binding affinity to proteins involved in metabolic pathways or signal transduction. This makes 1,2,4-Tris(benzyloxy)benzene a promising scaffold for developing novel pharmacological agents.

The synthesis of 1,2,4-Tris(benzyloxy)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the environmental impact of its production. Such improvements align with the growing emphasis on green chemistry principles in industrial-scale manufacturing.

From a materials science perspective, 1,2,4-Tris(benzyloxy)benzene has been explored for its properties as a ligand or dopant in coordination complexes. Its ability to chelate metal ions makes it useful in catalytic systems where metal centers play a critical role. Additionally, the compound’s fluorescence characteristics have been studied for potential use in sensors or bioimaging applications. The rigid structure of 1,2,4-Tris(benzyloxy)benzene allows for precise tuning of electronic transitions by substituent effects.

The latest research highlights several innovative applications of 1,2,4-Tris(benzyloxy)benzene that bridge traditional chemical disciplines. For example, scientists have demonstrated its use as a precursor for conductive polymers through polymerization techniques that exploit its extended conjugated system. These polymers exhibit interesting electrical properties and are being tested for use in flexible electronics and energy storage devices. Such findings underscore the versatility of this compound beyond conventional pharmaceutical applications.

In conclusion,1,2,4-Tris(benzyloxy)benzene (CAS No. 7298-33-1) represents a fascinating molecule with broad utility across multiple scientific domains. Its unique structural features offer opportunities for innovation in drug discovery, synthetic chemistry, and materials engineering. As research continues to uncover new possibilities for this compound,1 ,2 ,4 -Tris(benzyloxy)benzene is poised to remain at the forefront of scientific exploration.